Cas no 2138556-69-9 (tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate)

• Product Name: tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate
• CAS No: 2138556-69-9
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6212258
• PubChem ID: 165718184
• Update Time: 2025-06-11

tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate
• EN300-1141403
• 2138556-69-9
• tert-butyl 2-amino-2-methyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]propanoate

• Inchi： 1S/C13H24N4O2/c1-9(2)10-15-8-17(16-10)7-13(6,14)11(18)19-12(3,4)5/h8-9H,7,14H2,1-6H3
• InChI Key： DCTMQPMOVPYVRV-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CN1C=NC(C(C)C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate

Research Brief on tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate (CAS: 2138556-69-9)

The compound tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate (CAS: 2138556-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the 1,2,4-triazole moiety and the tert-butyl ester group, contribute to its versatility in chemical modifications. Researchers have successfully utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a scaffold for designing potent kinase inhibitors. The study demonstrated that derivatives of tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate exhibited high selectivity and efficacy against a range of kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Another area of interest is the compound's application in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate derivatives. Current research efforts are focused on improving solubility and bioavailability while maintaining therapeutic efficacy. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, tert-butyl 2-amino-2-methyl-3-3-(propan-2-yl)-1H-1,2,4-triazol-1-ylpropanoate represents a valuable chemical entity with broad potential in medicinal chemistry. Its applications span from kinase inhibition to antimicrobial activity, highlighting its versatility. Future research should focus on addressing the current limitations and advancing the compound toward clinical development.